Cas no 14659-60-0 (Methyl 4-fluoro-2,6-dimethylbenzoate)

Methyl 4-fluoro-2,6-dimethylbenzoate structure
14659-60-0 structure
Product Name:Methyl 4-fluoro-2,6-dimethylbenzoate
CAS No:14659-60-0
MF:C10H11FO2
MW:182.191546678543
MDL:MFCD06203803
CID:1006648
PubChem ID:20619434
Update Time:2025-04-20

Methyl 4-fluoro-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-fluoro-2,6-dimethylbenzoate
    • LogP
    • Benzoic acid,4-fluoro-2,6-dimethyl-, methyl ester
    • methyl 2,6-dimethyl-4-fluorobenzoate
    • X0354
    • ST24025369
    • 4-Fluoro-2,6-dimethylbenzoic acid methyl ester
    • Benzoic acid, 4-fluoro-2,6-dimethyl-, methyl ester
    • MFCD06203803
    • 14659-60-0
    • DS-17724
    • CS-0098661
    • DTXSID30609121
    • 4-Fluoro-2,6-dimethyl-benzoic acid methyl ester
    • FD10727
    • DB-063673
    • A3201
    • Methyl4-fluoro-2,6-dimethylbenzoate
    • Benzoic acid4-fluoro-2,6-dimethyl- methyl ester
    • A884497
    • AKOS006294477
    • SCHEMBL10073228
    • MDL： MFCD06203803
    • Inchi： 1S/C10H11FO2/c1-6-4-8(11)5-7(2)9(6)10(12)13-3/h4-5H,1-3H3
    • InChI Key： GFXGMGWQPPNCFM-UHFFFAOYSA-N
    • SMILES： FC1C=C(C)C(C(=O)OC)=C(C)C=1

Computed Properties

  • Exact Mass: 182.07433
  • Monoisotopic Mass: 182.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 29-30 ºC
  • Boiling Point: 57-58 ºC (4 Torr)
  • Flash Point: 85.6±20.8 ºC,
  • Refractive Index: 1.492
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 26.3
  • LogP: 2.22910

Methyl 4-fluoro-2,6-dimethylbenzoate Pricemore >>

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Methyl 4-fluoro-2,6-dimethylbenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:14659-60-0)Methyl 4-fluoro-2,6-dimethylbenzoate
Order Number:A884497
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:12
Price ($):165.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14659-60-0)Methyl 4-fluoro-2,6-dimethylbenzoate
A884497
Purity:99%
Quantity:5g
Price ($):165.0
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